Cas no 2228082-73-1 (2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid
• CAS No: 2228082-73-1
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 6235247
• PubChem ID: 165790578
• Update Time: 2025-10-21

2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid
• 2228082-73-1
• EN300-1751515

• Inchi： 1S/C8H8N2O3S/c9-2-4-1-5(14-3-4)7(11)6(10)8(12)13/h1,3,6-7,11H,10H2,(H,12,13)
• InChI Key： WFLLRDYSUZHCAD-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 212.02556330g/mol
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 136Ų

Additional information on 2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid

Comprehensive Overview of 2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid (CAS No. 2228082-73-1)

2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid (CAS No. 2228082-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene and cyanide functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes an amino acid backbone, makes it a versatile building block for drug development, particularly in targeting metabolic pathways and enzyme inhibition.

The growing interest in 2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid is driven by its potential applications in precision medicine and biocatalysis. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. Its hydroxypropanoic acid moiety also suggests utility in designing prodrugs, a trending area in drug delivery systems.

From a synthetic chemistry perspective, the 4-cyanothiophen-2-yl group in this compound offers intriguing reactivity patterns. Recent studies highlight its use in click chemistry and metal-catalyzed cross-coupling reactions, aligning with the demand for sustainable green chemistry solutions. The compound's chiral center further enables investigations into stereoselective synthesis, addressing industry needs for optically pure pharmaceuticals.

Analytical characterization of CAS No. 2228082-73-1 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods are crucial for quality control, especially given the compound's potential as a biomarker in diagnostic applications. The cyano group provides a distinct spectroscopic signature, facilitating its detection in complex biological matrices.

In the context of computational chemistry, molecular docking simulations suggest that 2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid may exhibit affinity for kinase domains. This aligns with current searches for ATP-competitive inhibitors, a major focus in drug discovery pipelines. The compound's logP value and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies.

Industrial applications of this compound are emerging in agrochemical development, where its heterocyclic structure shows promise as a scaffold for pest control agents. The 3-hydroxypropanoic acid segment may contribute to improved biodegradability profiles, addressing environmental concerns in crop protection strategies.

Safety assessments indicate that 2228082-73-1 requires standard laboratory handling procedures. While not classified as hazardous, its nitrile group warrants proper ventilation during synthesis. These precautions reflect broader industry trends toward occupational health and safety-by-design principles in chemical manufacturing.

The patent landscape reveals increasing filings involving derivatives of 2-amino-3-(4-cyanothiophen-2-yl)-3-hydroxypropanoic acid, particularly in immunomodulation and anti-inflammatory applications. This correlates with rising Google searches for next-generation small molecule therapeutics and immune checkpoint modulators.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. Its bifunctional nature could enable the design of novel E3 ligase recruiters, addressing current challenges in undruggable target space.